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Compound of Interest

Compound Name: Amaronol A

Cat. No.: B019530

Despite a request for an in-depth technical guide, a comprehensive review of publicly available
scientific literature reveals a significant lack of data regarding Amaronol A and its potential role
in any cell signaling pathway. The compound, first isolated in 1999, has not been the subject of
subsequent published research to determine its mechanism of action, biological targets, or
effects on cellular processes. Therefore, the creation of a technical whitepaper with quantitative
data, experimental protocols, and signaling pathway diagrams is not possible.

Amaronol A is a natural product, specifically an auronol, that was isolated from the bark of the
golden larch tree, Pseudolarix amabilis.[1] The initial and sole scientific report on this
compound, published in the Journal of Natural Products in 1999, details the isolation and
structural elucidation of Amaronol A and a related compound, Amaronol B.

The 1999 study conducted antimicrobial testing on eight compounds isolated from the tree
bark, including Amaronol A. The results indicated that other compounds, such as pseudolaric
acid B, showed activity against Candida albicans, while myricetin was marginally active against
Trichophyton mentagrophytes.[1] The paper does not report any biological activity for
Amaronol A, suggesting it was inactive in the antimicrobial assays performed.

Searches for subsequent studies on the biological effects of Amaronol A, its mechanism of
action, or its interaction with any cellular signaling pathways have yielded no results. Chemical
suppliers list the compound for research purposes, citing the original 1999 paper, but provide
no additional data on its biological function.[2]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b019530?utm_src=pdf-interest
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10346966/
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10346966/
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.benchchem.com/product/b019530?utm_src=pdf-body
https://www.medchemexpress.com/amaronol-a.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Without primary research data, any discussion of Amaronol A's role in cell signaling would be
purely speculative. The core requirements of the request—quantitative data tables, detailed
experimental protocols, and signaling pathway diagrams—cannot be fulfilled as the
foundational scientific knowledge is absent from the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Two auronols from Pseudolarix amabilis - PubMed [pubmed.ncbi.nim.nih.gov]
e 2. medchemexpress.com [medchemexpress.com]

« To cite this document: BenchChem. [Amaronol A: An Obscure Phytochemical with No
Characterized Role in Cell Signaling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019530#amaronol-a-and-its-role-in-cell-signaling-
pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

